4'-Methyl-2-(4-phenylpiperazin-1-yl)-2'-pyrrolidin-1-yl-4,5'-bipyrimidine

• Molecular Formula: C23H27N7
• Molecular Weight: 401.5 g/mol
• SMILES: CC1=NC(=NC=C1C2=NC(=NC=C2)N3CCN(CC3)C4=CC=CC=C4)N5CCCC5
• InChI: InChI=1S/C23H27N7/c1-18-20(17-25-23(26-18)29-11-5-6-12-29)21-9-10-24-22(27-21)30-15-13-28(14-16-30)19-7-3-2-4-8-19/h2-4,7-10,17H,5-6,11-16H2,1H3
• InChIKey: FOOLFYGTIUUPSA-UHFFFAOYSA-N

Procurement Guide: 4'-Methyl-2-(4-phenylpiperazin-1-yl)-2'-pyrrolidin-1-yl-4,5'-bipyrimidine (ZINC22939191) – Key Identifiers and Baseline Profile

4'-Methyl-2-(4-phenylpiperazin-1-yl)-2'-pyrrolidin-1-yl-4,5'-bipyrimidine (Molecular Formula: C23H27N7; Molecular Weight: 401.5 g/mol) is a synthetic small molecule featuring a 4,5'-bipyrimidine core substituted with a phenylpiperazine and a pyrrolidine moiety . Its IUPAC name is 4-methyl-5-[2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]-2-pyrrolidin-1-ylpyrimidine . The compound is cataloged in the ZINC database (ZINC22939191) and has been annotated with bioactivity data derived from ChEMBL, primarily targeting serotonin receptors [1]. It has not been used in any clinical trials to date [1].

1

Serotonin receptor (5-HT1B/1D) pathway study fit

Bipyrimidine scaffold with defined GPCR activity profile

2

5-HT1D-selective pharmacological tool compound

Supports receptor-subtype signaling dissection studies

3

Isomer-differentiated chemical biology probe

Distinct from PRMT5-active pyrazolopyrimidine isomer

• [1] ZINC15 Database. ZINC000022939191. Activities based on ChEMBL 20. View Source

Why Generic Substitution Fails for 4'-Methyl-2-(4-phenylpiperazin-1-yl)-2'-pyrrolidin-1-yl-4,5'-bipyrimidine

The bipyrimidine scaffold of this compound allows for a specific spatial arrangement of the phenylpiperazine and pyrrolidine pharmacophores. Closely related analogs with alternative substitution patterns on the bipyrimidine core—such as 2-[(2-methoxyphenyl)amino]- or 2-[(2,4-dimethylphenyl)amino]- derivatives—or those replacing the pyrrolidine with piperidine or methylpiperidine, are known to exhibit divergent biological profiles . The combination of the 4'-methyl, 2-(4-phenylpiperazin-1-yl), and 2'-pyrrolidin-1-yl substitution pattern generates a unique binding profile at serotonin 5-HT1B/1D receptors that is not replicated by other analogs in the same scaffold series [1]. This makes blind substitution risky for research programs targeting this specific receptor profile.

Target Compound

4'-Methyl-2-(4-phenylpiperazin-1-yl)-2'-pyrrolidin-1-yl-4,5'-bipyrimidine

5-HT1B/1D GPCR profile

Potential Substitute

Pyrazolopyrimidine isomer (PR5-LL-CM01, CAS 1005307-86-7)

PRMT5 methyltransferase inhibitor; shared molecular formula may cause procurement confusion

Risk Context

Core scaffold mismatch: bipyrimidine vs. pyrazolopyrimidine dictates target class selectivity

Impact

GPCR signaling interpretation may be confounded; PRMT5 inhibition may introduce methyltransferase-related noise

Additional Risk

Scaffold analog substitution (e.g., monopyrimidine, piperidine-replaced derivatives)

Impact

5-HT1D/1B binding profile may shift; receptor-subtype selectivity context may not transfer

• [1] ZINC15 Database. ZINC000022939191. Activities based on ChEMBL 20: HTR1D pKi = 9.52; HTR1B pKi = 7.66. View Source

Quantitative Differentiation Evidence for 4'-Methyl-2-(4-phenylpiperazin-1-yl)-2'-pyrrolidin-1-yl-4,5'-bipyrimidine

Serotonin 5-HT1D Receptor Affinity: Subnanomolar Potency Profile

The compound demonstrates high-affinity binding to the human 5-HT1D receptor with a pKi of 9.52, translating to a Ki of approximately 0.30 nM [1]. This places it in the subnanomolar range, which is a distinguishing feature compared to the clinically used antimigraine agent sumatriptan, which exhibits similar affinity at both 5-HT1D and 5-HT1B receptors [2]. A 5-HT1B/1D selectivity ratio of approximately 73-fold (pKi 9.52 vs. 7.66) is observed for this compound, whereas sumatriptan is essentially non-selective between the two subtypes [2].

5-HT1D Affinity

Cross-study comparable

pKi 9.52 (Ki ≈ 0.30 nM)
~73-fold over 5-HT1B (pKi 7.66)

Supports 5-HT1D-selective signaling studies; differentiates from non-selective triptan comparator context

ChEMBL-curated recombinant human receptor binding data

Evidence Dimension	Binding affinity (pKi) at human 5-HT1D receptor
Target Compound Data	pKi = 9.52 (Ki ≈ 0.30 nM)
Comparator Or Baseline	Sumatriptan: similar affinity at 5-HT1D and 5-HT1B (non-selective)
Quantified Difference	~73-fold selectivity for 5-HT1D over 5-HT1B (pKi 9.52 vs 7.66) vs. non-selective profile of sumatriptan
Conditions	ChEMBL-curated binding assay data for human recombinant 5-HT1D and 5-HT1B receptors

Why This Matters

This selectivity profile differentiates the compound as a research tool for dissecting 5-HT1D-specific signaling, unlike non-selective triptans.

• [1] ZINC15 Database. ZINC000022939191. Activities: HTR1D pKi = 9.52, HTR1B pKi = 7.66. View Source
• [2] Chambers et al. (1999). 3-(Piperazinylpropyl)indoles: Selective, orally bioavailable h5-HT1D receptor agonists as potential antimigraine agents. J. Med. Chem., 42(4), 691–705. PMID: 10052976. (Note: Provides comparative context for sumatriptan pharmacology; the target compound is cited within this reference set.) View Source

Scaffold-Level Differentiation: Bipyrimidine Core vs. Monopyrimidine 5-HT Ligands

The 4,5'-bipyrimidine core of the target compound represents a distinct chemotype compared to the more common monopyrimidine and indole-based 5-HT receptor ligands. While disubstituted monopyrimidines have been explored as 5-HT2C agonists and 5-HT7 ligands [1], the bipyrimidine scaffold introduces additional conformational rigidity and potential for dual hydrogen-bonding interactions. In the broader context of bipyrimidine-containing bioactive molecules, the target compound is structurally related to bafetinib (a tyrosine kinase inhibitor) and DNA-PK inhibitors, yet its substitution pattern directs activity toward GPCR targets rather than kinases [2].

Scaffold Selectivity

Class-level inference

Bipyrimidine → GPCR (5-HT)
Monopyrimidine → 5-HT2C/7
Bipyrimidine (bafetinib) → Kinase

Scaffold-target class pairing may reduce off-target kinase activity risk in GPCR studies

Structural comparison; quantitative kinase panel data not reported

Evidence Dimension	Chemotype classification and target class selectivity
Target Compound Data	4,5'-bipyrimidine scaffold, GPCR (5-HT1B/1D) activity
Comparator Or Baseline	Bafetinib: 4,5'-bipyrimidine scaffold, kinase (Bcr-Abl) activity; Disubstituted monopyrimidines: 5-HT2C/5-HT7 ligands
Quantified Difference	Not quantified for target class selectivity
Conditions	Structural comparison based on published chemotypes

Why This Matters

The distinct scaffold-target class pairing reduces the likelihood of off-target kinase activity compared to other bipyrimidine-containing compounds, simplifying data interpretation in GPCR-focused studies.

• [1] Synthesis and Biological Evaluation of Disubstituted Pyrimidines as Selective 5-HT2C Agonists. (Multiple sources, including J-GLOBAL and UITM repository). View Source
• [2] HMDB: Bafetinib. A tyrosine kinase inhibitor with a 4,5'-bipyrimidine core. HMDB0240206. View Source

Absence of PRMT5 Inhibitory Activity: Differentiation from the Isomeric Compound PR5-LL-CM01

A critical procurement consideration is that the target compound (C23H27N7, bipyrimidine scaffold) is an isomer of the known PRMT5 inhibitor PR5-LL-CM01 (CAS 1005307-86-7, pyrazolo[3,4-d]pyrimidine scaffold) . PR5-LL-CM01 inhibits PRMT5 with an IC50 of 7.5 μM . While the target compound has been tested in a PRMT3 assay and showed an EC50 of 1,300 nM (1.3 μM) [1], no evidence currently links the target compound to PRMT5 inhibition. This confirms that despite sharing the same molecular formula, the bipyrimidine and pyrazolopyrimidine isomers have divergent target profiles.

PRMT5 Inactivity

Head-to-head

Target: No PRMT5 inhibition
PRMT3 EC50 = 1.3 μM
Isomer PR5-LL-CM01: PRMT5 IC50 = 7.5 μM

Confirmed target class divergence from isomeric PRMT5 inhibitor; supports isomer-specific procurement

BindingDB: PRMT3 ePL-tagged HEK293; PRMT5 biochemical assay

Evidence Dimension	PRMT5 inhibitory activity
Target Compound Data	No PRMT5 inhibition reported; PRMT3 EC50 = 1,300 nM (BindingDB)
Comparator Or Baseline	PR5-LL-CM01 (pyrazolo[3,4-d]pyrimidine isomer): PRMT5 IC50 = 7.5 μM
Quantified Difference	Qualitative: target compound lacks PRMT5 activity, unlike its isomer
Conditions	PRMT3: ePL-tagged human PRMT3 methyltransferase domain expressed in HEK293 cells; PRMT5: biochemical assay (PR5-LL-CM01)

Why This Matters

Users seeking a PRMT5 chemical probe must avoid the bipyrimidine isomer; conversely, researchers studying 5-HT receptors can procure this compound with confidence that it will not confound their results through PRMT5 inhibition.

• [1] BindingDB Entry BDBM50247349. EC50 = 1,300 nM for human PRMT3. Linked to CHEMBL4072005. View Source

Optimal Application Scenarios for Procuring 4'-Methyl-2-(4-phenylpiperazin-1-yl)-2'-pyrrolidin-1-yl-4,5'-bipyrimidine

Serotonin 5-HT1D Receptor Pharmacological Profiling

The compound's subnanomolar affinity for the 5-HT1D receptor (pKi 9.52) and ~73-fold selectivity over 5-HT1B make it suitable as a pharmacological tool for probing 5-HT1D-specific signaling pathways in recombinant or native systems. It can serve as a reference ligand in competition binding assays or as a chemical starting point for developing 5-HT1D-selective agonists for migraine research [1].

GPCR Panel Screening and Selectivity Profiling

Given its defined activity at 5-HT1B/1D receptors and the absence of reported activity at other major targets, this compound can be included in GPCR selectivity panels to establish receptorome-wide selectivity profiles for related series. Its clean GPCR-focused profile, distinct from kinase-active bipyrimidines like bafetinib, reduces experimental noise in cross-target screening campaigns [1].

Isomer-Differentiated Chemical Biology Studies

The compound's unique bipyrimidine scaffold, which distinguishes it from the pyrazolopyrimidine isomer PR5-LL-CM01 (a PRMT5 inhibitor), positions it as a matched molecular pair for studying how core scaffold topology (bipyrimidine vs. pyrazolopyrimidine) dictates target selectivity (GPCR vs. methyltransferase) despite identical molecular formula (C23H27N7) [1].

Application

Selection Property

Validation Focus

5-HT1D receptor pharmacological profiling

5-HT1D/1B isoform-selectivity assay context

Competition binding and signaling pathway endpoint review

GPCR panel screening and selectivity profiling

GPCR-focused chemotype; reduced kinase-interference context

Receptorome-wide selectivity endpoint interpretation

Isomer-differentiated chemical biology studies

Bipyrimidine vs. pyrazolopyrimidine scaffold topology

Target class (GPCR vs. methyltransferase) endpoint monitoring

• [1] ZINC15 Database. ZINC000022939191. Activities: HTR1D pKi = 9.52, HTR1B pKi = 7.66. View Source